molecular formula C10H12ClN3 B8759240 1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 6-chloro-N-methyl-

1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 6-chloro-N-methyl-

Cat. No.: B8759240
M. Wt: 209.67 g/mol
InChI Key: JJFBKFALHJUHDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 6-chloro-N-methyl- is a useful research compound. Its molecular formula is C10H12ClN3 and its molecular weight is 209.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 6-chloro-N-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrrolo[2,3-b]pyridine-3-ethanamine, 6-chloro-N-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12ClN3

Molecular Weight

209.67 g/mol

IUPAC Name

2-(6-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-N-methylethanamine

InChI

InChI=1S/C10H12ClN3/c1-12-5-4-7-6-13-10-8(7)2-3-9(11)14-10/h2-3,6,12H,4-5H2,1H3,(H,13,14)

InChI Key

JJFBKFALHJUHDN-UHFFFAOYSA-N

Canonical SMILES

CNCCC1=CNC2=C1C=CC(=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1 g (3.26 mM) of 6-Chloro-3-(2-iodo-ethyl)-1H-pyrrolo[2,3-b]pyridine and 0.49 g (3.26 mM) Nal were mixed together in 100 mL of an ethanol solution saturated with methyl amine gas. This solution was heated to 100° C. in a steel bomb for 12 hours. The reaction mixture was cooled to room temperature and the solvent evaporated. The residue was chromatographed on silica using a mixture of 10:1 CH2Cl6 : CH3OH as the elutant. The appropriate fractions were combined and evaporated. The residue was crystallized from isopropyl ether-methanol to yield 140 mg of [2-(6-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)-ethyl]-methyl-amine. MP=214-215° C. NMR (D6DMSO) δ11.75 (s, 1H), 8.08 (d, 1H), 7.41 (s, 1H), 7.15 (d, 1H), 3.20 (t, 2H), 3.02 (t, 2H), 2.60 (s, 3H). 13C NMR (D6DMSO) 147.5, 143.2, 129.9, 124.8, 118.2, 114.8, 108.7, 48.4, 32.6, 21.6. Mass spectrum: m/e=210, 212(P+1, P+3).
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
0.49 g
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reactant
Reaction Step One
[Compound]
Name
steel
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0 (± 1) mol
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Three

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